Cas no 896328-29-3 (N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide)

• Product Name: N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide
• CAS No: 896328-29-3
• MF: C₁₉H₂₁ClN₂O₅S
• MW: 424.898442983627
• CID: 6530123
• Update Time: 2025-06-11

N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide
• N-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N'-cyclopentyloxamide

• Inchi： 1S/C19H21ClN2O5S/c20-13-7-9-15(10-8-13)28(25,26)17(16-6-3-11-27-16)12-21-18(23)19(24)22-14-4-1-2-5-14/h3,6-11,14,17H,1-2,4-5,12H2,(H,21,23)(H,22,24)
• InChI Key： QLMYMWKLZMIQHW-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(Cl)C=C1)(=O)=O)C1=CC=CO1)(=O)C(NC1CCCC1)=O

Additional information on N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide

Comprehensive Overview of N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide (CAS No. 896328-29-3)

The compound N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide (CAS No. 896328-29-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a furan-2-yl moiety and a 4-chlorobenzenesulfonyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given its ability to interact with diverse biological targets.

In recent years, the demand for sulfonyl-containing compounds like N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide has surged due to their versatility in medicinal chemistry. These compounds are often explored for their enzyme inhibitory properties, which are crucial in developing treatments for chronic diseases. For instance, the 4-chlorobenzenesulfonyl group is known to enhance binding affinity to specific protein targets, making it a valuable fragment in drug design. This aligns with current trends in precision medicine, where researchers seek tailored solutions for complex health conditions.

Another area of interest is the furan-2-yl component, which contributes to the compound's heterocyclic chemistry profile. Heterocycles like furan are widely studied for their bioavailability and metabolic stability, key factors in optimizing drug candidates. The integration of N-cyclopentylethanediamide further diversifies its reactivity, enabling interactions with a broader range of biological systems. This multifaceted functionality positions CAS No. 896328-29-3 as a subject of ongoing investigations in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide involves sophisticated techniques such as sulfonylation and amide coupling. These methods are critical for ensuring high purity and yield, which are essential for reproducible research outcomes. The compound's CAS registry number (896328-29-3) serves as a unique identifier, facilitating accurate referencing in academic and industrial databases. This is particularly relevant in the era of big data and AI-driven drug discovery, where precise chemical identifiers streamline literature mining and predictive modeling.

Environmental and green chemistry considerations also play a role in the study of this compound. Researchers are increasingly focused on sustainable synthesis routes to minimize waste and energy consumption. The furan ring, derived from renewable resources, aligns with these goals, highlighting the compound's potential in eco-friendly pharmaceutical development. This resonates with global initiatives to reduce the environmental footprint of chemical manufacturing.

In summary, N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-cyclopentylethanediamide (CAS No. 896328-29-3) represents a compelling case study in modern chemical research. Its structural complexity and functional diversity make it a valuable tool for advancing drug discovery, material science, and sustainable chemistry. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in interdisciplinary studies, bridging gaps between traditional organic synthesis and cutting-edge technologies.